Cas no 2138063-15-5 (3-{[3-(Benzyloxy)propyl](methyl)amino}-4-ethylcyclohexan-1-ol)

• Product Name: 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-ethylcyclohexan-1-ol
• CAS No: 2138063-15-5
• MF: C₁₉H₃₁NO₂
• MW: 305.454945802689
• CID: 6090710
• PubChem ID: 165491876
• Update Time: 2025-06-08

3-{[3-(Benzyloxy)propyl](methyl)amino}-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{[3-(benzyloxy)propyl](methyl)amino}-4-ethylcyclohexan-1-ol
• EN300-1160248
• 2138063-15-5
• 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-ethylcyclohexan-1-ol

• Inchi： 1S/C19H31NO2/c1-3-17-10-11-18(21)14-19(17)20(2)12-7-13-22-15-16-8-5-4-6-9-16/h4-6,8-9,17-19,21H,3,7,10-15H2,1-2H3
• InChI Key： PJIWXYYOESFCQS-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N(C)CCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.235479232g/mol
• Monoisotopic Mass: 305.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-ethylcyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138063-15-5 and Product Name: 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-ethylcyclohexan-1-ol

The compound with the CAS number 2138063-15-5 and the product name 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-ethylcyclohexan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups, including the benzyloxy and methylamino substituents, as well as the cyclohexane backbone, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of structurally diverse compounds in the discovery of novel therapeutic agents. The presence of the benzyloxy group in the molecular framework suggests potential interactions with biological targets, which may be exploited for pharmacological purposes. Additionally, the methylamino moiety introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions, further enhancing the compound's binding affinity to biological receptors.

The 4-ethylcyclohexan-1-ol moiety provides a rigid cyclic structure that can stabilize the overall conformation of the molecule. This stability is crucial for ensuring that the compound maintains its integrity during synthesis, storage, and biological assays. The cyclohexane ring also offers a platform for further functionalization, allowing researchers to modify and optimize the compound for specific applications.

In the realm of medicinal chemistry, compounds with similar structural motifs have been explored for their potential as intermediates in drug synthesis. The combination of an alcohol group and multiple substituents makes this compound a versatile building block for more complex molecules. For instance, the alcohol functionality can be used for esterification or etherification reactions, while the amine group can undergo acylation or alkylation to introduce additional pharmacophores.

Current research trends in pharmaceutical development emphasize the need for innovative compounds that can address unmet medical needs. The structural features of 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-ethylcyclohexan-1-ol align well with these trends, as it embodies a balance between structural complexity and functional diversity. This balance is essential for designing molecules that can interact effectively with biological targets while minimizing off-target effects.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug design due to their involvement in numerous biological pathways. The presence of both hydrophobic and hydrophilic regions in the molecule suggests that it may be capable of binding to enzyme active sites or allosteric sites, thereby influencing enzyme function. This capability has implications for developing drugs that can either enhance or inhibit specific enzymatic activities.

Furthermore, the compound's structural complexity may contribute to its ability to cross biological membranes, which is a crucial property for any potential therapeutic agent. The cyclohexane ring and ethyl substituent can facilitate membrane permeability, while the polar functional groups ensure adequate solubility in aqueous environments. This dual solubility profile is desirable for compounds intended for systemic administration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental assays. Molecular modeling techniques can be used to simulate interactions between 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-ethylcyclohexan-1-ol and various biological targets, providing insights into its potential pharmacological effects. These predictions can guide synthetic efforts and help identify optimal analogs for further development.

The compound's potential applications extend beyond drug development to include agrochemicals and specialty chemicals. For instance, derivatives of this molecule could be explored as intermediates in synthesizing pesticides or herbicides that target specific enzymes or receptors in pests. The versatility of its functional groups makes it a valuable candidate for such applications.

In conclusion, 3-{[3-(Benzyloxy)propyl](methyl)amino}-4-ethylcyclohexan-1-ol (CAS No. 2138063-15-5) represents a promising candidate for further research and development in chemical and pharmaceutical sciences. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for designing novel therapeutic agents. As research continues to uncover new applications for structurally diverse compounds like this one, it is likely that this compound will play an important role in advancing both medicinal chemistry and industrial chemical applications.